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(3-Bromo-2-

methylpropoxy)cyclohexane

Cat. No.: B13530219

Get Quote

Abstract
This technical guide outlines the standardized analytical protocols for the structural verification

and purity assessment of (3-Bromo-2-methylpropoxy)cyclohexane (CAS 1491596-50-9). As

a functionalized alkyl ether containing a secondary alkyl halide and a cyclohexane ring, this

compound serves as a critical intermediate in the synthesis of pharmaceutical scaffolds. This

document details methodologies for Nuclear Magnetic Resonance (NMR), Gas

Chromatography-Mass Spectrometry (GC-MS), and Fourier-Transform Infrared Spectroscopy

(FTIR), emphasizing the detection of diastereotopic protons and isotopic mass signatures.

Chemical Profile & Physicochemical Properties
Before initiating analytical workflows, it is essential to establish the theoretical baseline for the

analyte.
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Property Specification

IUPAC Name (3-Bromo-2-methylpropoxy)cyclohexane

Molecular Formula C₁₀H₁₉BrO

Molecular Weight 235.16 g/mol

Appearance Colorless to pale yellow liquid

Solubility
Soluble in CHCl₃, DCM, MeOH; Insoluble in

Water

Key Functional Groups
Ether (C-O-C), Alkyl Bromide (C-Br),

Cyclohexane Ring

Chirality
Contains one chiral center at the propyl C2

position. Typically supplied as a racemate.

Analytical Workflow Strategy
The characterization of alkylated cyclohexyl ethers requires a multi-modal approach to ensure

the integrity of the ether linkage and the presence of the leaving group (bromide).

Crude/Purified Sample

1. Structural ID (NMR)
(1H, 13C, COSY) Identity

2. Mass & Purity (GC-MS)
(Isotope Pattern, Frag.)

 Purity/MW

3. Functional Groups (FTIR)
(Ether/Halide Bands)

 Confirmation
Certificate of Analysis

(CoA)

Click to download full resolution via product page

Figure 1: Integrated analytical workflow for the certification of (3-Bromo-2-
methylpropoxy)cyclohexane.

Protocol 1: Nuclear Magnetic Resonance (NMR)
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Objective: Definitive structural elucidation. Critical Insight: The chiral center at C2 of the propyl

chain renders the protons on the adjacent carbons (C1 and C3) diastereotopic. They will not

appear as simple doublets but rather as complex multiplets (ABX systems).

Experimental Parameters
Instrument: 400 MHz or higher (600 MHz recommended for resolution of cyclohexyl

multiplets).

Solvent: Chloroform-d (CDCl₃) with 0.03% TMS.

Concentration: 10-15 mg in 0.6 mL solvent.

Temperature: 298 K.[1]

Spectral Assignment (¹H NMR)
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Position
Chemical Shift
(δ, ppm)

Multiplicity Integration
Assignment
Logic

C3-H (Propyl) 3.45 – 3.55 Multiplet (dd) 2H

Deshielded by

Br.

Diastereotopic

splitting likely.

C1-H (Propyl) 3.25 – 3.35 Multiplet (dd) 2H

Deshielded by

Oxygen.

Adjacent to chiral

center.

Cyclohexyl-H1 3.15 – 3.25 Multiplet (tt) 1H

Methine proton

on the ring

attached to

Oxygen.

C2-H (Propyl) 2.05 – 2.15 Multiplet 1H
Methine at the

chiral center.

Cyclohexyl-H 1.10 – 1.95 Multiplets 10H

Remaining ring

protons

(axial/equatorial

mix).

Methyl (-CH₃) 0.98 – 1.05 Doublet (d) 3H Coupled to C2-H.

Spectral Assignment (¹³C NMR)
C-O (Ring): ~76-78 ppm (Methine)

C-O (Chain): ~73-75 ppm (Methylene)

C-Br: ~38-40 ppm (Methylene, heavy atom effect)

C-Me (Chiral): ~35 ppm (Methine)

Cyclohexyl CH₂: Clusters at 32, 25, 24 ppm.
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Methyl: ~16-18 ppm.

Protocol 2: Gas Chromatography - Mass
Spectrometry (GC-MS)
Objective: Purity assessment and molecular weight confirmation via isotopic abundance.

Critical Insight: Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in a near 1:1 ratio. The

molecular ion peak will appear as a "doublet" separated by 2 mass units.

Method Parameters
Column: DB-5ms or equivalent (30 m x 0.25 mm x 0.25 µm).

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet: Split 20:1, 250°C.

Oven Program: 60°C (hold 1 min) → 20°C/min → 280°C (hold 5 min).

Ionization: Electron Impact (EI), 70 eV.[2]

Fragmentation Analysis
Molecular Ion (M⁺): Peaks at m/z 234 and 236 (1:1 intensity ratio). This confirms the

presence of one Bromine atom.[3][4]

Loss of Bromine: A significant peak at m/z 155 (M - 79) or 153 (M - 81) corresponding to the

[C₁₀H₁₉O]⁺ cation.

Cyclohexyl Cation: Dominant base peak often at m/z 83 (C₆H₁₁⁺) or m/z 55.

Alpha-Cleavage: Cleavage adjacent to the ether oxygen may yield characteristic ether

fragments.
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Figure 2: Expected fragmentation pathway for (3-Bromo-2-methylpropoxy)cyclohexane
under EI conditions.

Protocol 3: Fourier-Transform Infrared
Spectroscopy (FTIR)
Objective: Verification of functional groups. Sample Prep: Neat liquid film on NaCl/KBr plates or

ATR (Attenuated Total Reflectance).
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Wavenumber (cm⁻¹) Vibration Mode Description

2850 – 2930 C-H Stretch (sp³)
Strong, sharp bands typical of

cyclohexane and alkyl chains.

1080 – 1120 C-O-C Stretch

Strong ether band. Confirms

the linkage between ring and

chain.

600 – 700 C-Br Stretch
Moderate to strong band.

Diagnostic for alkyl bromides.

1450 CH₂ Bend
Scissoring vibration of

methylene groups.

Safety & Handling Protocol
Warning: Alkyl bromides are potential alkylating agents.

Engineering Controls: Always handle within a certified fume hood.

PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

Quenching: In case of spill, treat with aqueous sodium thiosulfate or dilute ammonia to

neutralize the alkylating potential before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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